Cas no 899725-28-1 (methyl 3-(3,4-dimethoxyphenyl)sulfamoyl-1-benzothiophene-2-carboxylate)

Methyl 3-(3,4-dimethoxyphenyl)sulfamoyl-1-benzothiophene-2-carboxylate is a sulfonamide derivative featuring a benzothiophene core with a carboxylate ester and dimethoxyphenyl substituents. This compound is of interest in medicinal chemistry due to its structural motifs, which are often associated with biological activity, particularly in enzyme inhibition or receptor modulation. The sulfamoyl group enhances binding affinity, while the dimethoxyphenyl moiety may contribute to improved pharmacokinetic properties. Its well-defined synthesis allows for precise modifications, making it a versatile intermediate for drug discovery. The ester functionality provides a handle for further derivatization, enabling the exploration of structure-activity relationships in therapeutic development.
methyl 3-(3,4-dimethoxyphenyl)sulfamoyl-1-benzothiophene-2-carboxylate structure
899725-28-1 structure
Product Name:methyl 3-(3,4-dimethoxyphenyl)sulfamoyl-1-benzothiophene-2-carboxylate
CAS No:899725-28-1
MF:C18H17NO6S2
MW:407.460682630539
CID:5440523
Update Time:2025-06-11

methyl 3-(3,4-dimethoxyphenyl)sulfamoyl-1-benzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • QNDIMLDZOJWAJW-UHFFFAOYSA-N
    • methyl 3-(3,4-dimethoxyphenyl)sulfamoyl-1-benzothiophene-2-carboxylate
    • Inchi: 1S/C18H17NO6S2/c1-23-13-9-8-11(10-14(13)24-2)19-27(21,22)17-12-6-4-5-7-15(12)26-16(17)18(20)25-3/h4-10,19H,1-3H3
    • InChI Key: QNDIMLDZOJWAJW-UHFFFAOYSA-N
    • SMILES: C1(C(OC)=O)SC2=CC=CC=C2C=1S(NC1=CC=C(OC)C(OC)=C1)(=O)=O

methyl 3-(3,4-dimethoxyphenyl)sulfamoyl-1-benzothiophene-2-carboxylate Pricemore >>

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Additional information on methyl 3-(3,4-dimethoxyphenyl)sulfamoyl-1-benzothiophene-2-carboxylate

Methyl 3-(3,4-Dimethoxyphenyl)sulfamoyl-1-Benzothiophene-2-Carboxylate: A Comprehensive Overview

Methyl 3-(3,4-dimethoxyphenyl)sulfamoyl-1-benzothiophene-2-carboxylate (CAS No. 899725-28-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This article aims to provide a detailed and comprehensive overview of methyl 3-(3,4-dimethoxyphenyl)sulfamoyl-1-benzothiophene-2-carboxylate, including its chemical properties, synthesis methods, biological activities, and recent research developments.

Chemical Structure and Properties

Methyl 3-(3,4-dimethoxyphenyl)sulfamoyl-1-benzothiophene-2-carboxylate is a derivative of benzothiophene, a heterocyclic compound with a benzene ring fused to a thiophene ring. The presence of the sulfamoyl group and the dimethoxyphenyl substituent imparts unique chemical and biological properties to this compound. The molecular formula of methyl 3-(3,4-dimethoxyphenyl)sulfamoyl-1-benzothiophene-2-carboxylate is C18H17N2O5S2, with a molecular weight of approximately 405.46 g/mol. The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for various experimental conditions.

Synthesis Methods

The synthesis of methyl 3-(3,4-dimethoxyphenyl)sulfamoyl-1-benzothiophene-2-carboxylate involves several steps, each requiring precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the reaction of 3-(3,4-dimethoxyphenyl)sulfamoyl-1-benzothiophene-2-carboxylic acid with methanol in the presence of a suitable catalyst. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods, such as using microwave-assisted reactions and catalysts derived from renewable sources.

Biological Activities and Therapeutic Potential

Methyl 3-(3,4-dimethoxyphenyl)sulfamoyl-1-benzothiophene-2-carboxylate has been extensively studied for its biological activities and potential therapeutic applications. Research has shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, studies have demonstrated that methyl 3-(3,4-dimethoxyphenyl)sulfamoyl-1-benzothiophene-2-carboxylate possesses significant antioxidant activity, which can help protect cells from oxidative stress and damage.

In the field of oncology, methyl 3-(3,4-dimethoxyphenyl)sulfamoyl-1-benzothiophene-2-carboxylate has shown promising anticancer effects. Preclinical studies have indicated that this compound can inhibit the growth of various cancer cell lines by inducing apoptosis and suppressing angiogenesis. These findings suggest that methyl 3-(3,4-dimethoxyphenyl)sulfamoyl-1-benzothiophene-2-carboxylate may have potential as a novel anticancer agent.

Clinical Trials and Future Directions

The promising preclinical results of methyl 3-(3,4-dimethoxyphenyl)sulfamoyl-1-benzothiophene-2-carboxylate have led to increased interest in its clinical evaluation. Several phase I clinical trials are currently underway to assess the safety and efficacy of this compound in humans. Early results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

Further research is needed to fully understand the mechanisms underlying the biological activities of methyl 3-(3,4-dimethoxyphenyl)sulfamoyl-1-benzothiophene-2-carboxylate. Ongoing studies are focusing on elucidating the molecular targets and signaling pathways involved in its anti-inflammatory and anticancer effects. Additionally, efforts are being made to optimize the pharmacokinetic properties of this compound to enhance its therapeutic potential.

Conclusion

In conclusion, methyl 3-(3,4-dimethoxyphenyl)sulfamoyl-1-benzothiophene-2-carboxylate (CAS No. 899725-28-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers a range of biological activities, including anti-inflammatory and anticancer effects. Ongoing research continues to uncover new insights into the mechanisms of action and therapeutic applications of this compound. As clinical trials progress, it is hoped that methyl 3-(3,4-dimethoxyphenyl)sulfamoyl-1-benzothiophene-2-carboxylate will prove to be a valuable addition to the arsenal of treatments for various diseases.

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